Cas no 1392495-06-5 ((R)-8-hydroxy-3-(4-oxopentyl)isochroman-1-one)

• Product Name: (R)-8-hydroxy-3-(4-oxopentyl)isochroman-1-one
• CAS No: 1392495-06-5
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 2042256
• Update Time: 2025-05-30

(R)-8-hydroxy-3-(4-oxopentyl)isochroman-1-one Chemical and Physical Properties

Names and Identifiers

• (R)-8-hydroxy-3-(4-oxopentyl)isochroman-1-one
• aspergillumarin A

• Inchi： 1S/C14H16O4/c1-9(15)4-2-6-11-8-10-5-3-7-12(16)13(10)14(17)18-11/h3,5,7,11,16H,2,4,6,8H2,1H3
• InChI Key： KEYNBOUNPFJEST-UHFFFAOYSA-N
• SMILES： CC(CCCC1OC(=O)C2C(=CC=CC=2O)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on (R)-8-hydroxy-3-(4-oxopentyl)isochroman-1-one

Comprehensive Overview of (R)-8-hydroxy-3-(4-oxopentyl)isochroman-1-one (CAS No. 1392495-06-5)

(R)-8-hydroxy-3-(4-oxopentyl)isochroman-1-one (CAS No. 1392495-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of isochromanones, which are known for their diverse biological activities. The presence of a hydroxyl group at the 8-position and a ketone functionality in the side chain makes it a promising candidate for further exploration in drug discovery and development.

The compound's chiral center, denoted by the (R)-configuration, plays a critical role in its biological interactions, as enantiomeric purity often influences efficacy and safety profiles in therapeutic agents. Researchers are particularly interested in its potential as a building block for synthesizing more complex molecules, especially in the fields of neurology and metabolic disorders. Recent studies have highlighted its relevance in targeting enzymes involved in oxidative stress pathways, a topic of growing interest given the rising prevalence of age-related diseases.

From a synthetic chemistry perspective, (R)-8-hydroxy-3-(4-oxopentyl)isochroman-1-one offers versatility due to its reactive functional groups. The 4-oxopentyl side chain can undergo further modifications, such as reductive amination or condensation reactions, to yield derivatives with enhanced properties. This adaptability aligns with current trends in precision medicine, where tailored molecular structures are designed to address specific patient needs. Additionally, its isochroman-1-one core is structurally similar to several natural products, making it a valuable scaffold for bio-inspired drug design.

The compound's physicochemical properties, including solubility and stability, have been characterized to facilitate its use in various formulations. Its logP value suggests moderate lipophilicity, which is advantageous for crossing biological membranes—a key consideration in drug delivery systems. Moreover, its UV absorption profile makes it suitable for analytical detection methods, such as HPLC, which is critical for quality control in manufacturing processes. These attributes are particularly relevant given the increasing demand for high-purity compounds in the pharmaceutical industry.

In the context of green chemistry, efforts have been made to optimize the synthesis of (R)-8-hydroxy-3-(4-oxopentyl)isochroman-1-one to minimize environmental impact. Catalytic methods and solvent-free reactions are being explored to align with sustainability goals, a priority for modern chemical enterprises. This focus resonates with broader societal concerns about eco-friendly production and carbon footprint reduction, topics frequently searched by professionals and enthusiasts alike.

Beyond its pharmaceutical potential, this compound has also piqued interest in material science. Its aromatic system and functional groups could contribute to the development of advanced polymers or organic semiconductors, areas witnessing rapid growth due to the push for renewable energy technologies. The intersection of chemistry and materials innovation is a hot topic, as evidenced by the surge in searches for functional materials and smart coatings.

In summary, (R)-8-hydroxy-3-(4-oxopentyl)isochroman-1-one (CAS No. 1392495-06-5) represents a multifaceted compound with applications spanning therapeutics, materials, and sustainable chemistry. Its structural features and modifiable framework position it as a valuable asset in ongoing research endeavors. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of discussions in cutting-edge chemistry and biomedical innovation.